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Compound of Interest

Compound Name: Gomisin D

Cat. No.: B15615544 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of Gomisin D, a lignan compound isolated from Fructus Schisandra. Due to

the absence of specific, officially mandated disposal procedures for Gomisin D, this document

outlines a general disposal protocol based on its known chemical properties and standard

laboratory safety practices.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Gomisin D, which

inform its safe handling and disposal.
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Property Value Source

Molecular Formula C₂₈H₃₄O₁₀ [1]

Molecular Weight 530.57 g/mol [2]

Appearance White powder

Melting Point 194°C [1]

Solubility Soluble in DMSO (100 mg/mL) [3]

Storage Temperature
-20°C or 4°C (sealed, away

from moisture and light)
[3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
Gomisin D is associated with the following hazard statements:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

A "Warning" signal word is associated with this compound. Therefore, strict adherence to safety

protocols is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling large quantities or if dust formation is likely, a NIOSH-

approved respirator is recommended.
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Step-by-Step Disposal Protocol
The following procedure is a general guideline for the disposal of small quantities of Gomisin D
typically used in a research laboratory setting. Always consult your institution's Environmental

Health and Safety (EHS) department for specific local regulations.

1. Preparation for Disposal:

Ensure all required PPE is worn correctly.
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust.[5]
Segregate Gomisin D waste from other laboratory waste streams.

2. Decontamination of Labware:

For glassware and other reusable equipment contaminated with Gomisin D, rinse
thoroughly with a suitable solvent (e.g., ethanol or acetone) to remove all residues.
Collect the solvent rinse as hazardous waste.
After the initial solvent rinse, wash the labware with soap and water.

3. Packaging of Solid and Liquid Waste:

Solid Waste:
Carefully collect any unused solid Gomisin D, contaminated absorbent materials, and
disposable labware (e.g., pipette tips, weigh boats) into a designated, clearly labeled
hazardous waste container.
The container should be made of a material compatible with the waste and have a secure lid.
Liquid Waste:
Collect all solutions containing Gomisin D and the solvent rinsates from decontamination
into a separate, clearly labeled hazardous liquid waste container.
Do not mix with other incompatible waste streams.

4. Labeling and Storage of Waste:

Label the hazardous waste containers with the following information:
"Hazardous Waste"
"Gomisin D"
The full chemical name: (11R,12R,15S,24S,25S)-12,25-dihydroxy-18,19,20-trimethoxy-
11,12,24,25-tetramethyl-4,6,9,14-tetraoxapentacyclo[13.7.3.0³,⁷.0⁸,²².0¹⁶,²¹]pentacosa-
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1,3(7),8(22),16,18,20-hexaen-13-one[2]
Concentration and quantity of the waste.
Accumulation start date.
The primary hazards (e.g., Irritant).
Store the sealed waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until collection by your institution's EHS
department.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
EHS-approved waste management vendor.
Do not dispose of Gomisin D down the drain or in the regular trash.[5]

Experimental Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of Gomisin D.
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Start: Gomisin D Waste Generated

1. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

2. Segregate Gomisin D Waste

3. Decontaminate Labware
(Solvent Rinse)

4a. Package Solid Waste 4b. Package Liquid Waste
(including solvent rinse)

5. Label Waste Containers Correctly

6. Store in Designated Area

7. Arrange for EHS Disposal

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Gomisin D: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615544#gomisin-d-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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